molecular formula C3H7ClSi B3342399 1-Chlorosiletane CAS No. 20156-49-4

1-Chlorosiletane

Cat. No. B3342399
CAS RN: 20156-49-4
M. Wt: 106.62 g/mol
InChI Key: OQMDGUAMLGEBEW-UHFFFAOYSA-N
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Description

Chlorosilanes are a group of reactive, chlorine-containing chemical compounds, related to silane (SiH4) and used in many chemical processes . Each such chemical has at least one silicon-chlorine (Si−Cl) bond .


Synthesis Analysis

Chlorosilanes, including 1-Chlorosiletane, are typically produced by reacting silicon powder and methyl chloride (CH3Cl) gas through direct synthesis . The idealized equation for the production of trichlorosilane, a type of chlorosilane, is: 2 Si + 6 HCl → 2 HSiCl3 + 2 H2 .


Chemical Reactions Analysis

The hydrolysis of the Si-Cl bond in chlorosilanes, including 1-Chlorosiletane, has been studied extensively . The reaction proceeds with retention of configuration at Si after a side-on oxygen attack, via a 22–24 kcal/mol barrier in a nearly thermoneutral reaction .

Safety and Hazards

Chlorosilanes, including 1-Chlorosiletane, are known to be highly reactive and can pose safety hazards. They readily react with water to form corrosive and toxic hydrogen chloride gas and hydrochloric acid . Some chlorosilanes are also flammable . Proper handling and safety measures should be taken when working with these chemicals .

properties

IUPAC Name

1-chlorosiletane
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C3H7ClSi/c4-5-2-1-3-5/h5H,1-3H2
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

OQMDGUAMLGEBEW-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1C[SiH](C1)Cl
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C3H7ClSi
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

106.62 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

1-Chlorosiletane

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

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Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
1-Chlorosiletane
Reactant of Route 2
1-Chlorosiletane
Reactant of Route 3
1-Chlorosiletane
Reactant of Route 4
1-Chlorosiletane

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